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Compound of Interest

Compound Name: Fmoc-N-amido-PEG5-azide

Cat. No.: B15145495 Get Quote

An in-depth guide on the safety and handling of Fmoc-N-amido-PEG5-azide for researchers,

scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and a

thorough risk assessment should be conducted before handling this chemical. The information

herein is compiled from publicly available data for Fmoc-N-amido-PEG5-azide and structurally

related compounds.

Introduction
Fmoc-N-amido-PEG5-azide is a polyethylene glycol (PEG)-based linker molecule commonly

employed in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2] Its utility in

bioconjugation, specifically through "click chemistry," makes it a valuable tool in drug discovery

and development.[1][2] The Fmoc-protecting group allows for controlled, stepwise synthesis,

while the azide moiety facilitates conjugation to alkyne-containing molecules. This guide

provides a summary of the available safety and handling information for this compound.

Hazard Identification and Safety Summary
While a comprehensive, publicly available SDS for Fmoc-N-amido-PEG5-azide is not

available, information from suppliers of this and similar PEG-azide compounds suggests that it

is generally not classified as a hazardous chemical.[3] However, as with any research
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chemical, it should be handled with care by qualified individuals. A common warning for similar

products is that they are for research use only and not for human or veterinary use.

Physical and Chemical Properties
Specific quantitative physical and chemical properties for Fmoc-N-amido-PEG5-azide are not

readily available in the public domain. The table below summarizes the available information for

this and closely related compounds.

Property Value Notes

Appearance Transparent, oil-free liquid
Based on a similar compound

(Fmoc-N-Amido-PEG2-Azide).

Solubility
Soluble in aqueous solutions

and most organic solvents

Based on a similar compound

(Fmoc-N-Amido-PEG2-Azide).

[4]

Molecular Weight Approximately 531.6 g/mol

For the related compound

Fmoc-N-amido-PEG5-acid.[5]

[6][7]

Density 1.132 g/cm³
For the related compound

Azido-PEG5-azide.[8]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.
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Parameter Recommendation Source

Short-term Storage 0 - 4 °C for days to weeks [5]

Long-term Storage -20 °C for months to years [5]

Handling

Should be handled by, or

under the close supervision of,

those properly qualified in the

handling and use of potentially

hazardous chemicals. Use in a

chemical fume hood.

[3]

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves, safety goggles, and a

lab coat.

[3]

Other Precautions

Store in a dry, dark

environment. Avoid frequent

freeze-thaw cycles.

[4][5]

First-Aid Measures
The following are general first-aid recommendations for handling chemicals of this nature.
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Exposure Route First-Aid Measure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a doctor.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a doctor.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a doctor.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the safety and toxicological assessment of Fmoc-N-amido-
PEG5-azide are not publicly available. Similarly, information regarding specific signaling

pathways affected by this compound is not available in the context of a standard safety data

sheet. This level of detail is typically generated during in-depth toxicological studies which may

not have been performed or publicly disclosed for this specific research chemical.

Safe Handling Workflow
The following diagram illustrates a generalized workflow for the safe handling of a chemical

powder like Fmoc-N-amido-PEG5-azide in a laboratory setting.
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Caption: A generalized workflow for the safe handling of a chemical reagent.

Conclusion
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Fmoc-N-amido-PEG5-azide is a valuable research tool. While it is not classified as a

hazardous material, it should be handled with the appropriate precautions in a laboratory

setting. This includes the use of personal protective equipment and a chemical fume hood.

Adherence to the storage and handling guidelines will help ensure the safety of researchers

and the integrity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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